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Compound of Interest

Compound Name: Methyl phenylacetate

Cat. No.: B094091

Essential Safety and Handling Guide for Methyl
Phenylacetate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with methyl phenylacetate (CAS No.
101-41-7). Adherence to these protocols is vital for ensuring laboratory safety and minimizing
potential risks associated with this compound. Methyl phenylacetate is a colorless liquid with
a strong, honey-like odor, commonly used in the flavor and perfume industries.[1][2][3] While it
is not classified as a hazardous substance under GHS, proper handling is essential to ensure a
safe laboratory environment.[4][5]

Key Physical and Toxicological Data

The following table summarizes the key quantitative data for methyl phenylacetate for easy
reference and comparison.
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Property Value Citations

Molecular Formula CoH1002 [1][5]

Molecular Weight 150.17 g/mol [1][5]

Appearance Clear, colorless liquid [1]

Odor Strong, honey-like [1112]

Boiling Point 215-220 °C (419-428 °F) [1][4][6]

Flash Point 99 °C (210.2 °F) [1][6]

Density 1.066 g/cm3 at 20 °C (68 °F) [2][4]
Slightly soluble in water;

Solubility soluble in alcohol and most [11[7]
organic oils.

LD50 Oral (Rat) 2550 mg/kg [1105161181

LD50 Dermal (Rabbit) 2400 mg/kg [8]

Vapor Pressure

0.129-0.16 mmHg @ 25 °C

[719]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent personal

exposure. The required PPE for handling methyl phenylacetate is outlined below.

o Eye and Face Protection:

o Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)

standards.[5][8]

o Chemical goggles should be used if there is a risk of splashing.[8]

e Skin Protection:

o Hand Protection: Wear general protective gloves, such as nitrile or lightweight rubber

gloves.[8][10] Gloves should be inspected before use.[5][7] For prolonged or frequently
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repeated contact, gloves with a higher protection class (breakthrough time > 240 minutes)
are recommended.[8] Use proper glove removal technique to avoid skin contact.[5][7]

o Body Protection: Wear standard laboratory clothing or overalls.[8] For larger quantities,
impervious clothing should be used.[5] No special equipment is typically needed when
handling small quantities.[8]

o Respiratory Protection:

o Under normal operating conditions with adequate general exhaust ventilation, respiratory
protection is not usually required.[4][8][10]

o If there is a risk of inhaling vapors, mists, or aerosols, or if ventilation is inadequate, use a
NIOSH-approved respirator with a Type A-P filter.[5][8][10][11]

Operational Plan: Safe Handling Protocol

Follow this step-by-step guidance for the safe handling of methyl phenylacetate in the
laboratory.

e Preparation and Engineering Controls:
o Work in a well-ventilated area, such as a chemical fume hood.[1][5][7][11]
o Ensure that an eyewash station and a safety shower are readily accessible.[11][12]

o Identify and eliminate all potential ignition sources, as the material is combustible.[5][8][13]
Keep away from heat, sparks, and open flames.[5][8]

e Handling the Chemical:
o Avoid all personal contact with the substance, including inhalation of vapors.[5][8]
o Keep the container tightly closed when not in use.[1][8]
o Do not eat, drink, or smoke in the designated handling area.[1][13]

e Storage:
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[e]

Store in a cool, dry, and well-ventilated area.[1][5][8]

o

Keep containers securely sealed in their original packaging.[8]

[¢]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2][5][8]

[¢]

Protect containers from physical damage and check regularly for leaks.[8]

e Hygiene:

o Wash hands thoroughly with soap and water after handling the chemical and before
breaks.[1][5]

o Change out of any contaminated clothing immediately.[4][14]

Emergency Protocol: Chemical Spill Response

In the event of a spill, a swift and safe response is critical. The following workflow outlines the
necessary steps.
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IMMEDIATE RESPONSE
Evacuate Area & Alert Personnel

Safety First

ASSESS THE SPILL
Identify Hazards & Determine Spill Size

Isolate

SECURE THE AREA
Remove Ignition Sources & Improve Ventilation

SELECT PPE
Wear appropriate gloves, goggles, and clothing.
Use respirator if ventilation is poor.

CONTAIN THE SPILL
Use absorbent material (sand, vermiculite)
to prevent spreading.

CLEAN-UP
Collect absorbed material into a sealed container
for hazardous waste.

DECONTAMINATE
Clean the spill area with water.
Collect cleaning water for disposal.

DISPOSAL
Dispose of waste container according to
local, state, and federal regulations.

Diagram: Methyl Phenylacetate Spill Response Workflow

Click to download full resolution via product page

Caption: Workflow for handling a methyl phenylacetate spill.
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Waste Disposal Plan

Proper disposal of methyl phenylacetate and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Regulatory Compliance: All waste materials must be disposed of in accordance with local,
state, and federal regulations.[4][8] Users must refer to the laws operating in their specific
area.[8]

e Product Disposal:

o If the product is unused or uncontaminated, recycling may be an option.[8] Consult the
manufacturer or a licensed professional waste disposal service.[8]

o Do not mix with other waste.[4]
o Container Disposal:
o Leave the chemical in its original container.[4]

o Uncleaned containers should be handled and disposed of as if they still contain the
product.[4]

» Spill Residue Disposal:

o Contaminated absorbent materials and soil must be placed in a suitable, sealed container
for disposal.[1][5]

o Do not allow wash water from cleaning or fire-fighting to enter drains or surface water.[4]
[8] Collect all contaminated water for appropriate treatment and disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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